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The scientific journey to understand carbon dioxide (CO3) is a story of meticulous
observation, quantitative rigor, and the overthrow of long-held doctrines. From its initial
recognition as a mysterious effluvium to its characterization as a distinct chemical entity, the
discovery of CO2 was instrumental in the transition of chemistry from a qualitative art to a
guantitative science. This guide provides an in-depth exploration of the core experimental
milestones that defined our foundational understanding of this pivotal molecule. It is intended
for researchers, scientists, and professionals who require a deep appreciation of the scientific
logic and experimental causality that paved the way for modern chemistry and physiology.

Part 1: The Genesis of an Idea - Jan Baptista van
Helmont and "Gas Sylvestre"

The first conceptual leap towards identifying gases as distinct substances came from the
Flemish chemist and physician Jan Baptista van Helmont in the early 17th century.[1][2] Prior to
his work, the concept of "air" was largely monolithic, a belief held since antiquity. Van Helmont
was the first to recognize that different types of "airs" existed.

He conducted experiments involving the combustion of materials like charcoal and observed
the production of a substance he termed "gas sylvestre" or "wild gas".[1][3] He noted that this
gas was released when wood was burned.[4] Van Helmont invented the word "gas," deriving it
from the Greek word for "chaos," to describe these subtle, air-like substances.[2][5][6] He
observed that when he burned charcoal in a closed vessel, the mass of the resulting ash was
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significantly less than the original charcoal, leading him to conclude that the difference was
converted into this "wild gas".[7]

Key Experiment: The Willow Tree Experiment

While not directly a discovery of COz, van Helmont's most famous experiment showcases the
nascent principles of quantitative measurement and conservation of mass that would become
crucial for later discoveries.

Causality and Insight: Van Helmont sought to understand how plants gain mass. The prevailing
theory was that they "ate" soil. His experiment was designed to quantitatively disprove this. By
carefully measuring the soil and the plant, he demonstrated that the significant increase in the
tree's mass could not be accounted for by the negligible decrease in the soil's mass.[2] He
incorrectly concluded that the mass came solely from water, as he was unaware of
photosynthesis and the role of atmospheric gases.[2][8] However, the experiment was a
landmark in its application of quantitative principles to a biological question.

Experimental Protocol: Van Helmont's Willow Tree Experiment (c. 1600)

Preparation: A 200-pound quantity of soil was thoroughly dried in an oven.

e Initial Measurement: The dried soil was placed in a large earthen pot, and a willow sapling
weighing 5 pounds was planted in it.[2]

 Incubation: The pot was covered to prevent airborne dust from adding to the soil's mass. For
five years, the tree was watered exclusively with rainwater or distilled water.[2]

o Final Measurement: After the five-year period, the tree was carefully uprooted and weighed.
It was found to weigh 169 pounds.[2]

e Analysis: The soil was re-dried and weighed again, revealing it had lost only 2 ounces
(approximately 57 grams).[2]

e Conclusion (Van Helmont's): Van Helmont concluded that the 164-pound increase in the
tree's mass arose from the water alone.[8]
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Part 2: Joseph Black and the Characterization of
"Fixed Air"

The definitive discovery and characterization of carbon dioxide belong to the Scottish chemist
and physician Joseph Black in the 1750s.[9][10] His work marked a paradigm shift, proving that
a gas could be chemically distinct from common air and could be "fixed" in a solid substance.
[11][12]

Black's research originated from his medical studies on alkaline substances like magnesia alba
(magnesium carbonate, MgCO:s) for treating kidney stones.[11][12] He observed that when
heated or treated with acid, magnesia alba and chalk (calcium carbonate, CaCO:s) released a
gas he named "fixed air" because it was previously fixed within the solid material.[9][11][12]

Key Discoveries and Experimental Logic

Black's genius lay in his systematic and quantitative investigation of this "fixed air." His
experiments were designed to isolate the gas and rigorously define its properties,
distinguishing it from the atmospheric air.

o Quantitative Analysis: He demonstrated that the weight lost by heating calcium carbonate
was precisely due to the release of "fixed air".[11]

« Distinct Properties: He established that "fixed air" was denser than common air, could not
support combustion (it extinguished flames), and could not sustain animal life.[1][7][9][12]

o Chemical Reactivity (The Limewater Test): Black's most crucial contribution was developing
a definitive test for his "fixed air." He found that bubbling the gas through a solution of
limewater (calcium hydroxide, Ca(OH)z2) caused a milky white precipitate (calcium carbonate)
to form.[4][7] This was a repeatable and specific chemical test that allowed him to prove that
the same "fixed air" was produced from different sources, including animal respiration,
fermentation, and the burning of charcoal.[7][13]

Experimental Protocol: Black's Production and
Detection of "Fixed Air" (c. 1754)

e Gas Production:
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o Method A (Heating): Place a known quantity of calcium carbonate (chalk) or magnesium
carbonate into a retort. Heat the retort intensely.

o Method B (Acid): Place the carbonate in a flask and add a dilute acid (e.g., vinegar) to it,
causing effervescence.[14]

e Gas Collection: Connect the production vessel to a collection apparatus. Since the gas is
denser than air, it can be collected by downward displacement of air in a beaker or flask.

o Property Testing - Combustion: Lower a lit candle or a glowing splint into the collection
vessel. The flame will be extinguished, demonstrating the gas does not support combustion.
[14][15]

e Property Testing - Density: Carefully "pour" the collected gas from its vessel into another
beaker containing a lit candle. The candle flame will be extinguished, demonstrating the gas
is heavier than air.[14][15]

o Chemical Detection - Limewater Test: Bubble the collected gas through a clear solution of
limewater. A white precipitate of calcium carbonate will form, clouding the solution. This
confirms the presence of "fixed air" (COz2).[14]

Visualization: Joseph Black's Experimental Workflow

Caption: Workflow of Joseph Black's key experiments on 'Fixed Air'.

Part 3: Antoine Lavoisier - Composition,
Respiration, and the Dawn of Modern Chemistry

Antoine Lavoisier, a central figure in the 18th-century chemical revolution, built upon the work
of Black and others to establish the elemental composition of carbon dioxide and its role in
biological processes.[16] His insistence on meticulous quantitative measurements was critical
in overthrowing the prevailing phlogiston theory and establishing modern chemical
nomenclature.[17][18]

Determining the Composition of CO2

© 2025 BenchChem. All rights reserved. 4/12 Tech Support


https://scholarworks.uni.edu/cgi/viewcontent.cgi?article=1158&context=science_bulletin
https://scholarworks.uni.edu/cgi/viewcontent.cgi?article=1158&context=science_bulletin
https://edu.rsc.org/experiments/the-density-of-carbon-dioxide/1775.article
https://scholarworks.uni.edu/cgi/viewcontent.cgi?article=1158&context=science_bulletin
https://edu.rsc.org/experiments/the-density-of-carbon-dioxide/1775.article
https://scholarworks.uni.edu/cgi/viewcontent.cgi?article=1158&context=science_bulletin
https://www.benchchem.com/product/b089486?utm_src=pdf-body
https://learnodo-newtonic.com/antoine-lavoisier-contributions
https://study.com/academy/lesson/antoine-lavoisier-atomic-theory-contribution.html
https://www.ebsco.com/research-starters/history/antoine-laurent-lavoisier
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089486?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Lavoisier demonstrated through quantitative experiments that "fixed air" was not an element
but a compound formed from the combination of a specific element with oxygen.

e Combustion of Carbon: In a landmark 1772 experiment, Lavoisier and his colleagues used a
giant magnifying glass to focus sunlight onto a diamond in a sealed glass jar.[16][19] The
diamond burned and disappeared, but the jar's total weight remained unchanged, providing
evidence for his law of mass conservation.[19] He found that the gas produced was Black's
"fixed air." By burning both diamond and charcoal and showing they produced the same gas
(CO2) and no water, he concluded that diamond and charcoal were different forms
(allotropes) of the same element, which he named carbon.[16][19]

o Naming and Stoichiometry: Lavoisier's work established that the combustion of carbon
involved its combination with oxygen gas.[3] This led to the modern understanding of carbon
dioxide as a compound of one carbon atom and two oxygen atoms.

Respiration as Slow Combustion

In a series of brilliant experiments conducted with Pierre-Simon de Laplace in the early 1780s,
Lavoisier demonstrated the chemical nature of respiration.[16]

Causality and Insight: Lavoisier hypothesized that the production of body heat and the act of
breathing were chemically analogous to the slow combustion of carbon. To prove this, they
designed an ice calorimeter to precisely measure heat production.

Experimental Protocol: Lavoisier & Laplace's Respiration Experiment (c. 1783)

o Apparatus: An ice calorimeter was used, which measures heat by recording the mass of ice
melted.

» Biological Measurement: A guinea pig was placed inside the calorimeter for a set period. The
amount of "fixed air" (COz) it exhaled was measured, and the quantity of heat it produced
was determined by weighing the melted ice.[16][20]

o Chemical Measurement: A quantity of carbon (charcoal) was burned inside the calorimeter
sufficient to produce the exact same amount of CO2 as the guinea pig had exhaled. The heat
produced by this combustion was also measured by the amount of melted ice.[16]

© 2025 BenchChem. All rights reserved. 5/12 Tech Support


https://learnodo-newtonic.com/antoine-lavoisier-contributions
https://www.famousscientists.org/antoine-lavoisier/
https://www.famousscientists.org/antoine-lavoisier/
https://learnodo-newtonic.com/antoine-lavoisier-contributions
https://www.famousscientists.org/antoine-lavoisier/
https://academic.oup.com/book/45740/chapter/398202252
https://www.benchchem.com/product/b089486?utm_src=pdf-body
https://www.benchchem.com/product/b089486?utm_src=pdf-body
https://learnodo-newtonic.com/antoine-lavoisier-contributions
https://learnodo-newtonic.com/antoine-lavoisier-contributions
https://cambridgeblog.org/2021/02/antoine-lavoisier-carbon-cycle-pioneer/
https://learnodo-newtonic.com/antoine-lavoisier-contributions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089486?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Analysis and Conclusion: Lavoisier and Laplace found that the amount of heat generated by
the guinea pig was nearly identical to the heat generated by the combustion of carbon to
produce the same volume of CO2.[16] They concluded that respiration is a form of slow
combustion, a chemical process that consumes oxygen, releases carbon dioxide, and
produces heat.[20]

Part 4: Subsequent Milestones and Modern
Understanding

The foundational work of these pioneers opened the door to further discoveries and a deeper
understanding of carbon dioxide's physical and environmental roles.
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Scientist(s) / Key Milestone /
Year . Name Used for CO:
Agency Discovery

) Identified a gas from
Jan Baptista van _
c. 1640 burning charcoal Gas Sylvestre
Helmont - .
distinct from air.[4]

Discovered and
characterized CO2 as

Joseph Black 1754 o Fixed Air
a distinct substance.

[°]

Determined COz is a
compound of carbon
Antoine Lavoisier c.1772-1783 and oxygen; showed Carbon Dioxide
respiration is
combustion.[16][20]

First to liquefy carbon

Humphry Davy & M. o o
1823 dioxide at elevated Carbon Dioxide

Faraday
pressures.[7]

First to create solid
Charles Thilorier 1834 carbon dioxide ("dry Carbon Dioxide
ice").[7]

Began systematic
measurements of
Charles Keeling 1950s atmospheric COz, Carbon Dioxide
leading to the Keeling
Curve.[1]

This progression from a mysterious "spirit of wood" to a fully characterized molecule whose
atmospheric concentration is monitored globally underscores the power of the scientific
method. The experimental logic—from van Helmont's simple balance, to Black's limewater test,
to Lavoisier's calorimeter—provided the irrefutable, quantitative evidence needed to build the
foundations of modern chemistry and life sciences.

Visualization: Timeline of Key CO2 Discovery Milestones
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Click to download full resolution via product page
Caption: Chronological milestones in the discovery of carbon dioxide.
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« 5. Jan Baptist van Helmont - Wikipedia [en.wikipedia.org]
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e 7. juliantrubin.com [juliantrubin.com]

e 8. masjidds.org [masjidds.org]
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e 17. Antoine Lavoisier | Importance, Experiments & Atomic Theory - Lesson | Study.com
[study.com]

e 18. Antoine-Laurent Lavoisier | Research Starters | EBSCO Research [ebsco.com]
e 19. famousscientists.org [famousscientists.org]
e 20. cambridgeblog.org [cambridgeblog.org]

¢ To cite this document: BenchChem. [Introduction: From "Wild Gas" to a Cornerstone of
Modern Science]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b089486#history-of-carbon-dioxide-discovery-
milestones]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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